1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine

• IUPAC Name: 2-naphthalen-1-yloxy-1-[4-(4-nitrophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C22H21N3O4/c26-22(16-29-21-7-3-5-17-4-1-2-6-20(17)21)24-14-12-23(13-15-24)18-8-10-19(11-9-18)25(27)28/h1-11H,12-16H2
• InChI Key: CTUDHHAGQYUTKW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)COC3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H21N3O4
• Molecular Weight: 391.4 g/mol

Description

1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine, also known as NAP, is a compound that has been studied extensively for its potential therapeutic applications. This compound has been shown to have a wide range of biochemical and physiological effects, and its mechanism of action is still being studied.

Mechanism of Action

The mechanism of action of 1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine is still being studied, but it is thought to involve the modulation of several signaling pathways in the body. 1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine has been shown to modulate the activity of several enzymes and receptors, including the cholinergic system, the glutamatergic system, and the adenosine system.
Biochemical and Physiological Effects:
1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine has been shown to have a wide range of biochemical and physiological effects. In addition to its neuroprotective, anti-tumor, and anti-inflammatory effects, 1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine has been shown to have antioxidant and anti-apoptotic effects. 1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine has also been shown to modulate the immune system and to have potential as an immunomodulatory agent.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine in lab experiments is its reliability and reproducibility. The synthesis method for 1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine is well-established, and the compound has been studied extensively in several areas. However, one limitation of using 1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine in lab experiments is its potential toxicity. While 1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine has been shown to have therapeutic potential, it may also have toxic effects at high doses.

Future Directions

There are several future directions for research on 1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine. One area of research is the development of 1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine derivatives with improved therapeutic potential and reduced toxicity. Another area of research is the exploration of the potential of 1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine as an immunomodulatory agent. Finally, further studies are needed to fully understand the mechanism of action of 1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine and its potential therapeutic applications in various diseases.
Conclusion:
In conclusion, 1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine is a compound that has been studied extensively for its potential therapeutic applications. Its synthesis method is reliable and efficient, and it has been shown to have a wide range of biochemical and physiological effects. While there are some limitations to using 1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine in lab experiments, its potential therapeutic applications make it an important area of research for the future.

Synthesis Methods

The synthesis of 1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine involves the reaction of 1-naphthol with acetic anhydride to form 1-(1-naphthyloxy)acetyl chloride, which is then reacted with 4-(4-nitrophenyl)piperazine to form 1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine. This synthesis method has been used in several studies and has been shown to be reliable and efficient.

Scientific Research Applications

1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine has been studied for its potential therapeutic applications in several areas, including neurodegenerative diseases, cancer, and inflammation. In neurodegenerative diseases, 1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine has been shown to have neuroprotective effects and may have potential as a treatment for Alzheimer's disease. In cancer, 1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine has been shown to have anti-tumor effects and may have potential as a chemotherapy agent. In inflammation, 1-[(1-naphthyloxy)acetyl]-4-(4-nitrophenyl)piperazine has been shown to have anti-inflammatory effects and may have potential as a treatment for inflammatory diseases.